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Compound of Interest

Compound Name:
5-Iodo-1-propyl-1H-pyrazole-4-

sulfonyl chloride

Cat. No.: B12227343

Get Quote

Executive Summary
In medicinal chemistry, the choice between 1-methyl-1H-pyrazole-4-sulfonyl chloride (1-Me-

PSC) and 1-propyl-1H-pyrazole-4-sulfonyl chloride (1-Pr-PSC) is often dictated by SAR

(Structure-Activity Relationship) requirements. However, the process implications of this

substitution are frequently underestimated.

While the electronic differences between the methyl and propyl groups are negligible, their

physicochemical states and lipophilicity profiles drastically alter reaction kinetics in biphasic

systems, workup strategies, and hydrolytic stability.

1-Me-PSC: The industry standard. High crystallinity, ease of handling, but lower lipophilicity

can lead to solubility issues in non-polar solvents.

1-Pr-PSC: A lipophilic alternative. Often a liquid/oil, exhibiting slower hydrolysis rates in

biphasic conditions due to phase partitioning, but requiring modified purification protocols.
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Chemical Profile & Physical Properties[1][2][3][4][5]
[6]
The distinct physical states of these reagents dictate the handling protocol.

Feature
1-Methyl-1H-
pyrazole-4-sulfonyl
chloride

1-Propyl-1H-
pyrazole-4-sulfonyl
chloride

Impact on
Workflow

CAS 288148-34-5 403507-41-5

MW 180.61 g/mol 208.67 g/mol
Stoichiometry

adjustment required.

Physical State
Crystalline Solid (MP

~58-62°C)
Liquid / Viscous Oil

Solids are easier to

weigh; Liquids require

density correction or

mass-transfer

weighing.

LogP (Calc) ~0.3 ~1.3

1-Pr-PSC partitions

strongly into organic

phases, protecting it

from aqueous

hydrolysis.

Electronic Effect Weakly donating (+I) Weakly donating (+I)

Negligible difference

in intrinsic

electrophilicity at the

sulfur center.

Steric Bulk (N1)
Low (Taft

)

Moderate (Taft

)

Critical: Only affects

reactivity if the

sulfonyl group is at the

C5 position (ortho-

effect).

Reactivity Analysis: The "Remote vs. Proximal" Rule
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The reactivity difference is entirely dependent on the regiochemistry of the sulfonyl group

relative to the N1-alkyl substituent.

A. The 4-Sulfonyl Case (Remote)
For the most common derivatives (4-sulfonyl chlorides), the sulfonyl group is remote from the

N1 position.

Kinetics: The reaction rates with amines (aminolysis) are nearly identical. The propyl group

does not exert significant steric hindrance on the incoming nucleophile.

Hydrolysis:1-Pr-PSC is functionally more stable. In typical Schotten-Baumann conditions

(DCM/Water or THF/Water), the higher lipophilicity of the propyl derivative keeps it

sequestered in the organic phase, shielding it from the aqueous base that drives hydrolysis.

B. The 5-Sulfonyl Case (Proximal)
If you are working with the 5-sulfonyl isomers, the difference is profound.

Steric Shielding: The N1-propyl group projects towards the C5-sulfonyl center. This creates a

"protective pocket" that significantly retards nucleophilic attack.

Data Implication: Expect reaction times for 1-propyl-pyrazole-5-sulfonyl chloride to be 3-5x

longer than the methyl analog. Heating is often required to overcome this steric barrier.

Visualization: Mechanistic Pathway & Steric Impact
The following diagram illustrates the reaction pathway and where the steric clash occurs.
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Steric Influence by Position
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Figure 1: Reaction pathway showing the bifurcation between productive aminolysis and

competitive hydrolysis. The steric influence box highlights the critical regiochemical

dependency.

Experimental Protocols
Protocol A: Standard Aminolysis (Schotten-Baumann
Conditions)
Best for: Parallel synthesis, library generation.

Reagents:

Amine (1.0 equiv)

Sulfonyl Chloride (1.1 - 1.2 equiv)

Base: Pyridine (3.0 equiv) or DIPEA (2.5 equiv)

Solvent: DCM (anhydrous preferred, though not strictly necessary for rapid reactions)

Step-by-Step:
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Dissolution: Dissolve the amine in DCM (0.2 M concentration). Add the base.

Addition:

For 1-Methyl (Solid): Dissolve in a minimal amount of DCM before addition to ensure

homogeneity. Adding solid directly can lead to localized "hotspots" and impurity formation.

For 1-Propyl (Liquid): Add neat via syringe or positive-displacement pipette. Note:

Viscosity changes with temperature; ensure the liquid is at RT for accurate volume

dispensing.

Reaction: Stir at RT.

1-Methyl:[1][2][3][4][5][6] Typically complete in < 1 hour.

1-Propyl: Typically complete in < 1 hour (C4 isomer) or 4-12 hours (C5 isomer).

Quench: Add 1M HCl (aq) to neutralize excess base and hydrolyze remaining sulfonyl

chloride.

Protocol B: Stability & Storage
1-Methyl: Store at 2-8°C under Argon. If the white solid turns yellow/gummy, it has

hydrolyzed to the sulfonic acid (strong acid, autocatalytic decomposition).

1-Propyl: Store at 2-8°C. Being a liquid, it is less prone to surface-moisture absorption than

the powder, but once hydrolysis starts, the generated HCl gas is trapped in the viscous

liquid, accelerating degradation. Vent caps carefully.

Workup & Purification Decision Tree
The lipophilicity difference (LogP ~0.3 vs ~1.3) dictates the purification strategy.
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Figure 2: Workup logic flow. The 1-Propyl derivatives often simplify phase separation but may

require chromatography (oil product), whereas 1-Methyl derivatives may crystallize directly but

risk aqueous loss.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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